Granisetron Impurity C HCl

Specification

• CAS No.: 1364645-74-8
• Molecular Formula: C17H23N4OCl
• Molecular Weight: 334.85

Introduction

Chemical Identity and Properties

Structural Characterization

Granisetron Impurity C HCl is chemically identified as N-[(1R,3r,5S)-9-Azabicyclo[3.3.1]non-3-yl]-1-methyl-1H-indazole-3-carboxamide Hydrochloride. This compound represents a structural variant of the parent Granisetron molecule, with specific modifications that distinguish it as a recognized impurity.

Physical and Chemical Properties

Property	Specification
Chemical Name	N-[(1R,3r,5S)-9-Azabicyclo[3.3.1]non-3-yl]-1-methyl-1H-indazole-3-carboxamide Hydrochloride
CAS Number	141136-01-8
Molecular Formula	C17H22N4O·HCl (or C17H23ClN4O)
Molecular Weight	334.84 g/mol
Storage Conditions	2-8°C
Purity Standard	≥98% (HPLC)

The molecular structure features a 9-azabicyclo[3.3.1]nonane ring system connected to a 1-methyl-1H-indazole-3-carboxamide moiety, with the compound existing as a hydrochloride salt. This structure differs from the parent Granisetron (C18H24N4O) primarily in the substitution pattern of the azabicyclic portion.

Analytical Methodologies

Chromatographic Techniques

High-Performance Liquid Chromatography (HPLC) represents the primary analytical technique for the identification and quantification of Granisetron Impurity C HCl. HPLC chromatographic conditions are specifically optimized to achieve satisfactory resolution between the impurity and the API with minimal analysis time. These methods typically employ reversed-phase columns and carefully selected mobile phase compositions to ensure effective separation.

Research indicates that stability-indicating HPLC methods have been developed specifically to identify and quantify Granisetron impurities, including Impurity C HCl, with these methods being validated according to International Council for Harmonisation (ICH) guidelines.

Spectroscopic Characterization

Spectroscopic techniques provide essential structural confirmation and complementary analytical data. While specific spectroscopic data for Granisetron Impurity C HCl is limited in the available literature, standard characterization typically includes:

• Mass Spectrometry (MS/MS) for molecular weight confirmation and fragmentation pattern analysis

• Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) for structural elucidation

• Infrared (IR) spectroscopy for functional group identification

These complementary techniques collectively establish the structural identity of the impurity with high confidence.

Formation Pathways and Synthesis

Stability Considerations

Forced degradation studies conducted on Granisetron Hydrochloride have revealed that the compound undergoes significant degradation under basic hydrolytic and oxidative conditions, while remaining relatively stable under acidic, thermal, and photolytic stress conditions. These stability profiles provide important insights into the potential formation mechanisms of impurities, including Impurity C HCl.

Regulatory Context and Quality Control